Cas no 1623060-79-6 (1,3-BENZENEDICARBOXYLIC ACID, 5-(3-METHYL-5-PHENYL-4H-1,2,4-TRIAZOL-4-YL)-)

• Product Name: 1,3-BENZENEDICARBOXYLIC ACID, 5-(3-METHYL-5-PHENYL-4H-1,2,4-TRIAZOL-4-YL)-
• CAS No: 1623060-79-6
• MF: C₁₇H₁₃N₃O₄
• MW: 323.302823781967
• CID: 5735924
• Update Time: 2025-10-29

1,3-BENZENEDICARBOXYLIC ACID, 5-(3-METHYL-5-PHENYL-4H-1,2,4-TRIAZOL-4-YL)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 5-(3-methyl-5-phenyl-4H-1,2,4-triazol-4-yl)-
• 5-(3-methyl-5-phenyl-4H-1,2,4- triazol-4-yl)isophthalic acid
• 1,3-BENZENEDICARBOXYLIC ACID, 5-(3-METHYL-5-PHENYL-4H-1,2,4-TRIAZOL-4-YL)-

• Inchi： 1S/C17H13N3O4/c1-10-18-19-15(11-5-3-2-4-6-11)20(10)14-8-12(16(21)22)7-13(9-14)17(23)24/h2-9H,1H3,(H,21,22)(H,23,24)
• InChI Key： ZIOVOHBATNELQQ-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=CC(N2C(C3=CC=CC=C3)=NN=C2C)=CC(C(O)=O)=C1

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 662.8±65.0 °C(Predicted)
• pka: 3.19±0.10(Predicted)

Additional information on 1,3-BENZENEDICARBOXYLIC ACID, 5-(3-METHYL-5-PHENYL-4H-1,2,4-TRIAZOL-4-YL)-

Comprehensive Analysis of 1,3-BENZENEDICARBOXYLIC ACID, 5-(3-METHYL-5-PHENYL-4H-1,2,4-TRIAZOL-4-YL)- (CAS No. 1623060-79-6)

The compound 1,3-BENZENEDICARBOXYLIC ACID, 5-(3-METHYL-5-PHENYL-4H-1,2,4-TRIAZOL-4-YL)- (CAS No. 1623060-79-6) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, material science, and advanced polymer research. Its unique structural features, including the presence of a 1,2,4-triazole ring and a benzenedicarboxylic acid backbone, make it a versatile building block for synthesizing high-performance materials and bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, coordination polymers, and supramolecular chemistry.

One of the most frequently searched questions related to this compound is: "What are the applications of 1,3-BENZENEDICARBOXYLIC ACID derivatives in modern chemistry?" The answer lies in its ability to act as a ligand in metal-organic frameworks (MOFs) and as a precursor for functionalized polymers. The triazole moiety, in particular, is known for its hydrogen-bonding capabilities and metal-coordination properties, which are critical in designing catalysts and sensors. Additionally, the benzenedicarboxylic acid component enhances thermal stability, making it suitable for high-temperature applications.

In the context of green chemistry and sustainable materials, this compound aligns with the growing demand for eco-friendly alternatives. Its derivatives are being explored for use in biodegradable polymers and renewable energy storage systems. For instance, researchers are investigating its role in improving the efficiency of lithium-ion batteries and solar cells, addressing key challenges in energy sustainability. This aligns with the trending search queries such as "How can organic compounds contribute to renewable energy?" and "What are the latest advancements in sustainable polymer chemistry?"

The synthesis of 1,3-BENZENEDICARBOXYLIC ACID, 5-(3-METHYL-5-PHENYL-4H-1,2,4-TRIAZOL-4-YL)- involves multi-step organic reactions, often starting from commercially available precursors like isophthalic acid and 3-methyl-5-phenyl-1,2,4-triazole. The process typically includes esterification, amide coupling, and cyclization steps, which are optimized for yield and purity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its structure and purity, ensuring reproducibility for industrial and academic applications.

Another hot topic in the scientific community is the computational modeling of such compounds. Researchers use density functional theory (DFT) and molecular docking to predict its reactivity and interactions with biological targets. This approach accelerates the discovery of new pharmaceutical candidates and functional materials, reducing the need for extensive experimental trials. Searches like "How is computational chemistry used in drug design?" highlight the relevance of this methodology.

In summary, 1,3-BENZENEDICARBOXYLIC ACID, 5-(3-METHYL-5-PHENYL-4H-1,2,4-TRIAZOL-4-YL)- (CAS No. 1623060-79-6) represents a cutting-edge compound with broad applications across multiple disciplines. Its integration into advanced materials, renewable energy solutions, and medicinal chemistry underscores its importance in addressing contemporary scientific and industrial challenges. As research progresses, this compound is poised to play a pivotal role in innovations that align with global sustainability goals and technological advancements.